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Compound of Interest

Compound Name:
1,3-Dimethoxy-2-methylpropan-2-

amine

CAS No.: 130874-19-0

Cat. No.: B2553214

Get Quote

Introduction & Scope
This Application Note details the protocol for the purification of 1,3-Dimethoxy-2-
methylpropan-2-amine (C

H

NO

), a sterically hindered primary amine containing two ether linkages. This molecule serves as a
specialized building block in pharmaceutical synthesis, often functioning as a polar, non-
nucleophilic base or a ligand backbone.

The Challenge
Purifying amino-ethers presents a unique triad of challenges:

Hygroscopicity: The amine and ether functions greedily absorb atmospheric moisture,

necessitating strict exclusion of air.
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Carbamate Formation: Primary amines react rapidly with atmospheric CO

to form solid carbamates, which can clog condensers and contaminate the distillate.

Thermal Sensitivity: While relatively stable, prolonged exposure to high boiler temperatures

can lead to N-oxide formation or ether cleavage.

This guide provides a self-validating vacuum distillation protocol designed to achieve >99.5%

purity while mitigating these risks.

Physicochemical Profile & Safety
Before initiating distillation, the operator must verify the physicochemical properties. As specific

literature data for this specialized intermediate is rare, the values below include structural

estimates based on analogous hindered amines (e.g., t-butylamine derivatives and diglyme).

Table 1: Chemical Properties & Distillation Parameters
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Property Value / Description Notes

IUPAC Name
1,3-Dimethoxy-2-

methylpropan-2-amine

Structure: Hngcontent-ng-

c747876706="" _nghost-ng-

c4038370108="" class="inline

ng-star-inserted">

N-C(CH

)(CH

OCH

)

Formula / MW

C

H

NO

/ 147.22 g/mol

Boiling Point (Est.) 160–170 °C @ 760 mmHg
Do not distill at atm pressure.

Decomposition risk.

Target Vapor Temp 65–75 °C @ 10 mmHg
Recommended operational

range.

Density ~0.92 g/mL Estimated.

Appearance Colorless to pale yellow liquid
Oxidizes to yellow/brown upon

air exposure.

Major Impurities

Water, Methanol,

Monomethylated diol, Schiff

bases.

Safety Critical
Caustic: Causes severe skin burns and eye damage.

Flammable: Vapors can form explosive mixtures.
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Peroxide Risk: Although methyl ethers are resistant, always test crude material for peroxides

using KI starch paper if the precursor age is >6 months.

Equipment Configuration
To ensure "Trustworthiness" and "Autonomy" in the lab, the setup must be designed for

fractionation efficiency and atmosphere control. A simple short-path is insufficient for high-purity

separation of synthesis byproducts.

Required Hardware
Flask: Round-bottom flask (max 60% fill) with a stirring bar.

Column: 20-30 cm Vigreux column (or vacuum-jacketed packed column for difficult

separations).

Head: Short-path distillation head with thermometer adapter and vacuum takeoff.

Receiver: "Cow" or "Udder" type fraction cutter (allows switching flasks without breaking

vacuum).

Vacuum: Rotary vane pump with a cold trap (Dry ice/Acetone) capable of <1 mmHg.

Inert Gas: Nitrogen or Argon line connected via a bleed valve (Manometer).

Diagram 1: Distillation Workflow & Logic
Caption: Logical flow for the purification process, ensuring checkpoint validation at each stage.
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Detailed Protocol
Phase 1: Pre-Distillation Treatment (Crucial for Amines)
Direct distillation of wet amines leads to "bumping" and poor separation.

Drying: Treat the crude amine with solid KOH pellets (5% w/w) for 4–12 hours. KOH

removes water and any residual carbonate salts.

Why: Molecular sieves can catalyze amine decomposition; KOH is safer for primary

amines.

Decantation: Decant the liquid away from the solid KOH into the distillation flask.

Phase 2: System Inerting
Assemble the glassware. Grease all joints lightly with high-vacuum grease.

Purge: Connect the vacuum adapter to the N

line. Evacuate the system, then backfill with N

. Repeat 3 times.

Result: Removes O

(prevents oxidation) and CO

(prevents carbamate clogging).

Phase 3: Distillation Procedure
Parameters: Vacuum: ~10 mmHg | Bath Temp: Start at 80°C | Condenser: 15°C (Water/Glycol).

Strip Volatiles (Foreshots):

Slowly lower pressure to 20-30 mmHg.

Raise bath temperature to 80-90°C.
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Collect the first fraction (F1). This usually contains residual synthesis solvents (MeOH,

THF) and trace water.

Visual Cue: Look for "schlieren" lines in the condenser, indicating mixing fluids. When lines

disappear, the fraction is changing.

Main Fraction Collection:

Lower pressure to 10 mmHg (or ultimate vacuum).

Increase bath temperature gradually until reflux is established.

Monitor vapor temperature. It should stabilize (e.g., at ~68-72°C).

Action: Rotate the cow receiver to the clean "Main" flask.

Rate: Collect at 1 drop per second. Too fast = poor separation; Too slow = thermal

degradation.

Termination:

Stop collection when:

Vapor temperature rises significantly (>5°C spike).

Vapor temperature drops suddenly (pot is empty).

Distillate becomes colored.

Cool Down: Remove heat source. Let the flask cool to <50°C under vacuum.

Backfill: Backfill with Nitrogen, never air.

Diagram 2: Fractionation Decision Tree
Caption: Decision logic for maximizing yield while ensuring purity during the run.
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Quality Control & Storage
QC Metrics:

Purity (GC-FID): >99.5% Area %.

Water (Karl Fischer): <0.1% (Essential for subsequent lithiation or organometallic steps).

Appearance: Clear, colorless liquid.

Storage Protocol:

Container: Amber glass bottle with a Teflon-lined cap.

Headspace: Flush with Argon before sealing.
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Seal: Parafilm or electrical tape over the cap.

Temp: Store at 2–8°C.

Troubleshooting
Symptom Probable Cause Corrective Action

White solid in condenser
Carbamate formation (CO

leak).

Check joints; Increase coolant

temp slightly to melt solid;

Ensure N

backfill.

Bumping / Foaming Residual solvent or water.

Use a larger flask (max 50%

full); Use a splash guard; Stir

faster.

Yellow Distillate
Oxidation or entrainment of pot

residue.

System leak (O

ingress); Distillation rate too

fast (entrainment).

Low Yield
Polymerization or hold-up in

column.

Use a shorter column

(Vigreux); Insulate the column

with foil/glass wool.
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Disclaimer: This protocol is intended for use by qualified personnel in a controlled laboratory

environment. Always consult the Safety Data Sheet (SDS) before handling chemical

substances.

To cite this document: BenchChem. [Application Note: High-Purity Distillation of 1,3-
Dimethoxy-2-methylpropan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2553214/docs#application-note-high-purity-
distillation-of-1-3-dimethoxy-2-methylpropan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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